Cas no 1186194-42-2 (3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester
• CAS No: 1186194-42-2
• MF: C₁₉H₂₁BrN₂O₂
• MW: 389.286244153976
• MDL: MFCD11226335
• CID: 5024888
• Update Time: 2025-10-30

3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-bromophenyl)-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
• tert-butyl 3-(3-bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylate
• tert-Butyl 3-(3-bromophenyl)-3,4-dihydroquinoxaline-1(2H)-carboxylate
• 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester

• MDL： MFCD11226335
• Inchi： 1S/C19H21BrN2O2/c1-19(2,3)24-18(23)22-12-16(13-7-6-8-14(20)11-13)21-15-9-4-5-10-17(15)22/h4-11,16,21H,12H2,1-3H3
• InChI Key： FAKYOWSEBJLQMA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CN(C(=O)OC(C)(C)C)C2C=CC=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 451
• XLogP3: 4.6
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester

3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester (CAS No. 1186194-42-2): A Comprehensive Overview

3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester (CAS No. 1186194-42-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxaline derivatives, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements associated with this compound.

Structural Characteristics

The molecular structure of 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester is characterized by a quinoxaline core, a bromophenyl substituent, and a tert-butyl ester group. The quinoxaline moiety is a bicyclic heterocyclic system consisting of a benzene ring fused with a pyrazine ring. The presence of the bromophenyl group introduces halogen substitution, which can significantly influence the compound's reactivity and biological properties. The tert-butyl ester group adds steric bulk and can be used as a protecting group during synthetic transformations.

Synthesis Methods

The synthesis of 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester has been reported in several studies. One common approach involves the reaction of 3-bromobenzaldehyde with 1,2-diaminobenzene to form the corresponding quinoxaline derivative. Subsequent treatment with di-tert-butyl dicarbonate (Boc₂O) under appropriate conditions leads to the formation of the tert-butyl ester. This synthetic route is highly efficient and can be scaled up for industrial production.

Biological Properties

3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester has been extensively studied for its potential biological activities. Recent research has shown that this compound exhibits significant anticancer properties by inhibiting the growth of various cancer cell lines. Specifically, it has been found to induce apoptosis and cell cycle arrest in human breast cancer cells (MCF-7) and human colon cancer cells (HT-29). The mechanism of action is believed to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

In addition to its anticancer activity, 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester has also demonstrated potential as an anti-inflammatory agent. Studies have shown that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Applications and Research Advancements

The therapeutic potential of 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester has led to increased interest in its clinical applications. Preclinical studies have shown promising results in animal models of cancer and inflammation. For instance, in a mouse model of breast cancer, treatment with this compound resulted in significant tumor regression without notable side effects. Similarly, in a rat model of inflammatory bowel disease, administration of the compound led to reduced inflammation and improved gut health.

To further explore its clinical potential, several Phase I and Phase II clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens for 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester. Preliminary results from these trials have been encouraging, with no major adverse events reported thus far.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester highlights its promising therapeutic potential in various medical conditions. Future studies should focus on elucidating the detailed mechanisms of action and optimizing its pharmacokinetic properties for better therapeutic outcomes. Additionally, combination therapies involving this compound with other drugs may enhance its efficacy and broaden its therapeutic applications.

In conclusion, 3-(3-Bromophenyl)-3,4-dihydro-2H-quinoxaline-1-carboxylic acid tert-butyl ester (CAS No. 1186194-42-2) is a multifaceted compound with significant biological activities and therapeutic potential. Its unique structural features and diverse biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.